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Compound of Interest

Compound Name: 1,4-Dichlorobutane

Cat. No.: B089584

Essential safety protocols and logistical plans for the handling and disposal of 1,4-
Dichlorobutane are critical for ensuring a safe laboratory environment. This guide provides
immediate, procedural, and step-by-step guidance for researchers, scientists, and drug
development professionals.

1,4-Dichlorobutane is a flammable and hazardous chemical that requires stringent safety
measures to prevent exposure and ensure safe disposal. Adherence to these protocols is
paramount for the protection of all laboratory personnel.

Personal Protective Equipment (PPE)

The appropriate selection and use of Personal Protective Equipment (PPE) are the first line of
defense against the hazards of 1,4-Dichlorobutane.

Table 1: Personal Protective Equipment for 1,4-Dichlorobutane
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PPE Category

Item

Specifications

Hand Protection

Chemical Impermeable Gloves

Nitrile rubber gloves with a
minimum thickness of 11-13
mil are recommended for
normal use. Gloves must be
inspected before use and
replaced regularly, as
contaminants can accumulate.

[1]2]

Eye Protection

Safety Goggles

Tightly fitting safety goggles
with side-shields conforming to
EN 166 (EU) or NIOSH (US)

standards are mandatory.[3]

Respiratory Protection

Air-Purifying Respirator

In case of inadequate
ventilation or when
vapors/aerosols are
generated, a NIOSH-approved
half-face respirator with an
organic vapor/acid gas

cartridge is necessary.[4]

Body Protection

Protective Clothing

Fire/flame resistant and

impervious clothing should be
worn.[3] In areas with a risk of
splashing, a hooded chemical-

resistant suit may be required.

[5]

Footwear

Safety Footwear

Chemical-resistant, steel-toe
boots or shoes are

recommended.[6]

Health Hazard Information

Understanding the health risks associated with 1,4-Dichlorobutane is crucial for safe handling.
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Table 2: Health Hazard Data for 1,4-Dichlorobutane

Hazard

Description

Acute Oral Toxicity

LD50 - rat - 3,420 mg/kg bw[3]

Acute Dermal Toxicity

LD50 - rabbit - > 200 mg/kg bw([3]

Skin Contact

Causes skin irritation.[7]

Eye Contact

Causes eye irritation.[7]

Ingestion

Harmful if swallowed.[7]

Physical and Chemical Properties

Knowledge of the physical and chemical properties of 1,4-Dichlorobutane is essential for safe

storage and handling.

Table 3: Physical and Chemical Properties of 1,4-Dichlorobutane

Property Value

Physical State Liquid[3]

Color Clear[3]

Melting Point Approx. -37.3 °C[3]

Boiling Point Approx. 155 °C at 1,013 hPal3]
Flash Point 104°F (40°C)[4]

Vapor Density

4.4 (Heavier than air)[4]

Specific Gravity

1.1408 (Denser than water)[4]

Operational Plan for Handling 1,4-Dichlorobutane

A systematic approach to handling 1,4-Dichlorobutane from receipt to disposal is critical for

safety and compliance.
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Step 1: Receiving and Storage

Inspect Container: Upon receipt, inspect the container for any damage or leaks.

Ventilated Storage: Store the container in a dry, cool, and well-ventilated place.[3]

Incompatible Materials: Keep away from heat sources, open flames, sparks, and oxidizing
materials.[7][8]

Labeling: Ensure the container is clearly labeled with the chemical name and associated
hazards.

Grounding: Ground and bond the container and receiving equipment to prevent static
discharge.

Step 2: Handling and Use

Ventilation: Always handle 1,4-Dichlorobutane in a well-ventilated area, preferably in a
chemical fume hood.[3]

Don PPE: Wear the appropriate PPE as specified in Table 1 before handling the chemical.

Avoid Contact: Avoid contact with skin and eyes and do not breathe vapors.[3][7]

Non-Sparking Tools: Use non-sparking tools to prevent ignition.[3]

Hygiene: Do not eat, drink, or smoke when using this product. Wash hands thoroughly after
handling.[7]

Step 3: Spill Management

Evacuate: In case of a spill, evacuate unnecessary personnel from the area.[7]

Remove Ignition Sources: Remove all sources of ignition.[3]

Containment: For small spills, use absorbent paper to pick up the material. For larger spills,
cover drains and contain the spill with liquid-absorbent material (e.g., sand, diatomite).[4]
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o Collection: Collect the spilled material and absorbent in a suitable, closed container for
disposal.[3]

» Decontamination: Solvent wash all contaminated surfaces with alcohol followed by washing
with a strong soap and water solution.[4]

Step 4: Disposal Plan

e Waste Collection: Collect waste 1,4-Dichlorobutane and contaminated materials in a
suitable, closed, and properly labeled container.[3]

o Hazardous Waste: This material and its container must be disposed of as hazardous waste.

[8]

o Licensed Disposal: Arrange for disposal by a licensed chemical destruction plant or through
controlled incineration with flue gas scrubbing.[3]

e Regulations: Dispose of contents and container in accordance with all applicable local,
regional, national, and international regulations.[8] Do not allow the chemical to enter drains.

[3]

Experimental Workflow: Safe Handling of 1,4-
Dichlorobutane
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Workflow for Safe Handling of 1,4-Dichlorobutane
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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